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Compound of Interest

Compound Name: Methyl 6-Chloro-5-iodonicotinate

Cat. No.: B1321958 Get Quote

Essential Safety and Handling Guide for Methyl
6-Chloro-5-iodonicotinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of Methyl 6-Chloro-5-iodonicotinate. Adherence to these procedures is essential to

ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Methyl 6-Chloro-5-iodonicotinate is not readily

available, data from structurally similar compounds, such as Methyl 6-chloronicotinate and

Methyl-6-chloro-5-nitronicotinate, indicate that this compound should be handled with care.[1]

[2][3] It is prudent to assume it may cause skin, eye, and respiratory irritation.[2][3][4]

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber.[5][6] Inspect for tears

or punctures before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.[7][8]

Face Protection Face shield
Recommended when there is

a risk of splashing.[6]

Body Protection
Laboratory coat or chemical-

resistant apron

To protect against skin contact.

[8][9]

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood.[9]

Safe Handling and Operational Plan
Engineering Controls:

Ventilation: Always handle Methyl 6-Chloro-5-iodonicotinate in a well-ventilated area,

preferably within a certified chemical fume hood.[9][10]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[1][8]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by laying down absorbent pads to contain any potential spills.[11]

Weighing:

If possible, weigh the compound directly within the fume hood.[10]

Use a dedicated, clean spatula for transferring the powder.
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Avoid creating dust. Do not pour the powder directly from the container.[11]

Keep the container sealed when not in use.[11]

Dissolving:

If making a solution, add the solvent to the powder slowly to avoid splashing.

Cap the container and mix gently until the solid is fully dissolved.

Post-Handling:

Thoroughly decontaminate the work surface with an appropriate solvent.[11]

Wipe down the exterior of all containers and equipment used.[11]

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling is complete.[7][9]

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing.[1][2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[1][2] Seek

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the area. Wearing appropriate PPE,

cover the spill with an inert absorbent material.

Scoop the material into a sealed container for

proper disposal.[4]

Disposal Plan
All waste containing Methyl 6-Chloro-5-iodonicotinate must be treated as hazardous waste.

Solid Waste: Collect any unused solid compound and contaminated materials (e.g.,

absorbent pads, gloves, weigh boats) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect solutions in a labeled, sealed hazardous waste container. Do not mix

with incompatible waste streams.[5]

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[2]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of Methyl 6-Chloro-5-iodonicotinate
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Caption: Workflow for the safe handling and disposal of Methyl 6-Chloro-5-iodonicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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